![molecular formula C11H5Cl2NO B5773012 5-(2,4-dichlorophenyl)-2-furonitrile CAS No. 4466-69-7](/img/structure/B5773012.png)
5-(2,4-dichlorophenyl)-2-furonitrile
Overview
Description
5-(2,4-dichlorophenyl)-2-furonitrile, commonly known as DCPT, is a chemical compound that has gained widespread attention in the field of scientific research due to its potential therapeutic applications. DCPT belongs to the class of furan compounds and is a potent inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes. We will also explore the advantages and limitations of using DCPT in lab experiments and highlight future directions for research in this area.
Scientific Research Applications
Chemical Synthesis
5-(2,4-dichlorophenyl)-2-furonitrile and its derivatives have been explored in chemical synthesis. For instance, a study by Yavari, Saffarian, and Khaledian (2022) demonstrated the synthesis of furan-2-iminophosphoranes, where phenacylmalononitriles reacted to afford 5-aryl-2-[(triphenylphosphoranylidene)amino]-3-furonitriles. This process showcases the compound's utility in cyclization and aromatization reactions (Yavari, Saffarian, & Khaledian, 2022).
Photovoltaic Applications
Kazici et al. (2016) synthesized a novel soluble asymmetric acrylonitrile derivative, including a variant of this compound, for use as an electron acceptor in bulk heterojunction organic solar cells. This research highlights the potential application of the compound in renewable energy technologies (Kazici et al., 2016).
Antimicrobial Activity
A study by Kumar et al. (2022) focused on the synthesis of derivatives of this compound for antimicrobial applications. This research underscores the potential of these compounds in combating bacterial and fungal infections (Kumar et al., 2022).
Electronic and Photoelectrical Properties
Uzun et al. (2020) conducted a study where 5-(2,4-dichlorophenyl)-2-furoic acid, a related compound, was used to synthesize chitin derivatives. These derivatives were then utilized in the construction of Schottky diodes, showcasing the compound's relevance in electronics (Uzun et al., 2020).
Agrochemical Impurity Analysis
In agrochemical formulations, the presence and amount of dioxin impurities, including those related to this compound, were studied by Masunaga, Takasuga, and Nakanishi (2001). This research is crucial for understanding environmental and health impacts of agrochemical use (Masunaga, Takasuga, & Nakanishi, 2001).
Properties
IUPAC Name |
5-(2,4-dichlorophenyl)furan-2-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H5Cl2NO/c12-7-1-3-9(10(13)5-7)11-4-2-8(6-14)15-11/h1-5H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGSUONKUVHYCSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C2=CC=C(O2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H5Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20359325 | |
Record name | 5-(2,4-dichlorophenyl)furan-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20359325 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4466-69-7 | |
Record name | 5-(2,4-dichlorophenyl)furan-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20359325 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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